Cas no 165456-16-6 (Benzeneacetic acid, 4-(acetylthio)-)

• Product Name: Benzeneacetic acid, 4-(acetylthio)-
• CAS No: 165456-16-6
• MF: C₁₀H₁₀O₃S
• MW: 210.249601840973
• CID: 1349395
• Update Time: 2024-08-17

Benzeneacetic acid, 4-(acetylthio)- Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid, 4-(acetylthio)-

• Inchi： 1S/C10H10O3S/c1-7(11)14-9-4-2-8(3-5-9)6-10(12)13/h2-5H,6H2,1H3,(H,12,13)
• InChI Key： HTVBDXZFFHRMTN-UHFFFAOYSA-N
• SMILES： C1(CC(O)=O)=CC=C(SC(C)=O)C=C1

Computed Properties

• Exact Mass: 210.0351

Experimental Properties

• Density: 1.30±0.1 g/cm3(Predicted)
• Boiling Point: 379.6±25.0 °C(Predicted)
• PSA: 54.37
• pka: 4.09±0.10(Predicted)